[(4-Cyclopropylpyrimidin-2-yl)methyl](methyl)amine

• Molecular Formula: C9H13N3
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 1-(4-cyclopropylpyrimidin-2-yl)-N-methylmethanamine
• InChI: InChI=1S/C9H13N3/c1-10-6-9-11-5-4-8(12-9)7-2-3-7/h4-5,7,10H,2-3,6H2,1H3
• InChI Key: BPEYTCXOIFMFMM-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NC=CC(=N1)C2CC2

Description

(4-Cyclopropylpyrimidin-2-yl)methylamine (CAS: 1340550-29-9) is a pyrimidine derivative with the molecular formula C₉H₁₃N₃ and a molecular weight of 163.22 g/mol . The compound features a cyclopropyl group at the 4-position of the pyrimidine ring and a methylaminomethyl group (-CH₂-NH-CH₃) at the 2-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Cyclopropylpyrimidin-2-yl)methylamine typically involves the reaction of a cyclopropyl-substituted pyrimidine with a methylamine derivative. One common method involves the use of a ZnCl2-catalyzed three-component coupling reaction, which allows for the efficient synthesis of various substituted pyrimidine derivatives . This reaction can be performed under mild conditions and offers good functional group tolerance.

Industrial Production Methods

Industrial production of (4-Cyclopropylpyrimidin-2-yl)methylamine may involve large-scale synthesis using similar methods as those used in laboratory settings. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

(4-Cyclopropylpyrimidin-2-yl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methylamine group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents such as sodium hydride (NaH) and potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while reduction can produce amine derivatives.

Scientific Research Applications

(4-Cyclopropylpyrimidin-2-yl)methylamine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-Cyclopropylpyrimidin-2-yl)methylamine involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting enzymes or receptors involved in disease processes. For example, it may inhibit certain kinases or other proteins involved in cell signaling pathways .

Comparison with Similar Compounds

N-(Cyclopropylmethyl)-4-{7-[(dimethylamino)methyl]-2-(4-fluorophenyl)imidazo[1,2-a]pyridin-3-yl}pyrimidin-2-amine

• Structure: This compound shares the pyrimidin-2-amine core but incorporates a larger imidazo[1,2-a]pyridine ring system with a 4-fluorophenyl substituent and a dimethylaminomethyl group .
• Key Differences: The presence of an imidazo[1,2-a]pyridine moiety introduces additional aromaticity and steric bulk, likely enhancing binding affinity to biological targets (e.g., kinases).

(2-Chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidin-6-ylmethyl)-methyl-amine

• Structure: Features a thieno[3,2-d]pyrimidine core with chloro and morpholine substituents at the 2- and 4-positions, respectively .
• Key Differences: The thieno[3,2-d]pyrimidine scaffold replaces the pyrimidine ring, increasing electron-deficient character and influencing π-π stacking interactions. The morpholine group enhances solubility compared to the cyclopropyl group in the target compound.

4-Cyclopropyl-6-methyl-N-phenylpyrimidin-2-amine

• Structure : Contains a phenyl group at the 2-position and a methyl group at the 6-position of the pyrimidine ring .
• The absence of a methylaminomethyl substituent simplifies the molecule, likely reducing steric hindrance.

4-(2-Chloro-4-nitrophenyl)-6-methylpyrimidin-2-amine

• Structure : Substituted with a 2-chloro-4-nitrophenyl group at the 4-position and a methyl group at the 6-position .
• The chloro substituent adds steric bulk and may influence halogen bonding in biological systems.

5-(4-Methoxyphenyl)pyrimidin-2-amine

• Structure : Features a 4-methoxyphenyl group at the 5-position and an amine at the 2-position .
• Key Differences :
  • The methoxy group (-OCH₃) enhances electron-donating properties, contrasting with the cyclopropyl group’s neutral/electron-neutral effects.
  • The positional isomerism (substitution at 5- vs. 4-position) may lead to divergent reactivity and target selectivity.

Structural and Functional Analysis

Electronic Effects

• Cyclopropyl Group : Introduces angle strain and modest electron-withdrawing effects via hyperconjugation, distinct from the electron-donating methoxy or electron-withdrawing nitro groups in analogs .
• Methylaminomethyl Group: Provides a secondary amine for hydrogen bonding, contrasting with the tertiary amines in compounds like (2-chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidin-6-ylmethyl)-methyl-amine .

Steric Considerations

• The cyclopropyl group’s small size minimizes steric hindrance compared to bulkier substituents like 4-fluorophenyl or morpholine .
• The methylaminomethyl group offers moderate steric bulk, balancing reactivity and accessibility in binding interactions.

Research Implications

• Medicinal Chemistry : The target compound’s secondary amine and cyclopropyl groups may optimize interactions with enzymes or receptors, as seen in kinase inhibitors .

Biological Activity

(4-Cyclopropylpyrimidin-2-yl)methylamine is a compound that has garnered interest due to its potential biological activities, particularly in the realm of anti-inflammatory effects and enzyme inhibition. This article aims to synthesize existing research findings on the biological activity of this compound, highlighting its pharmacological properties, structure-activity relationships (SARs), and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the presence of a cyclopropyl group attached to a pyrimidine ring, which is known to influence its biological activity. The general formula can be represented as:

$$\text{C}_9\text{H}_{12}\text{N}_4$$

This structure is significant as it allows for interactions with various biological targets, particularly enzymes involved in inflammatory pathways.

Anti-inflammatory Effects

Recent studies have indicated that derivatives of pyrimidine, including (4-Cyclopropylpyrimidin-2-yl)methylamine, exhibit notable anti-inflammatory properties. The mechanism primarily involves the inhibition of cyclooxygenase (COX) enzymes, which play a critical role in the inflammatory response.

Table 1: IC50 Values for COX Inhibition

Compound	COX-1 IC50 (μM)	COX-2 IC50 (μM)
(4-Cyclopropylpyrimidin-2-yl)methylamine	TBD	TBD
Celecoxib	0.04 ± 0.01	0.04 ± 0.01
Diclofenac	6.74	1.10

The values for (4-Cyclopropylpyrimidin-2-yl)methylamine are yet to be determined (TBD), but preliminary results suggest comparable efficacy to established anti-inflammatory drugs like celecoxib and diclofenac .

Structure-Activity Relationships (SAR)

SAR studies have revealed that modifications to the cyclopropyl and pyrimidine moieties can significantly affect biological activity. For instance, electron-donating groups have been shown to enhance COX inhibition potency . The presence of specific substituents on the pyrimidine ring can also affect binding affinity and selectivity towards COX enzymes.

In Vivo Studies

In vivo assessments using carrageenan-induced paw edema models demonstrated that compounds similar to (4-Cyclopropylpyrimidin-2-yl)methylamine exhibited anti-inflammatory effects comparable to indomethacin, a commonly used non-steroidal anti-inflammatory drug (NSAID). The effective doses (ED50) for several derivatives were calculated, indicating significant potential for therapeutic applications .

Table 2: ED50 Values in In Vivo Models

Compound	ED50 (μM)
(4-Cyclopropylpyrimidin-2-yl)methylamine	TBD
Indomethacin	9.17

Pharmacokinetics

Pharmacokinetic studies suggest that compounds with similar structures demonstrate favorable absorption and distribution characteristics, which are critical for their efficacy in clinical settings. The cyclopropyl group contributes to improved pharmacokinetic profiles compared to other alkyl groups, enhancing their therapeutic potential .